Cas no 100070-66-4 (2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-6-methyl-)

• Product name: 2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-6-methyl-
• CAS No: 100070-66-4
• MF: C₉H₁₉N₃
• MW: 169.26726
• CID: 123934
• PubChem ID: 13557438

2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-6-methyl-
• 2H-Pyrido[1,2-a]pyrazin-2-amine,octahydro-6-methyl-(9CI)
• 3-METHYLOCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-2-AMINE
• 6-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-2-amine
• 6-METHYLOCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-2-AMINE
• ACMC-20m35f
• AG-D-04158
• AGN-PC-00N1VJ
• CTK3J8489
• DTXSID80543788
• 6-Methylhexahydro-1H-pyrido[1,2-a]pyrazin-2(6H)-amine
• 100070-66-4

• Inchi： InChI=1S/C9H19N3/c1-8-3-2-4-9-7-11(10)5-6-12(8)9/h8-9H,2-7,10H2,1H3
• InChI Key： XKUCVPJYHNPKLB-UHFFFAOYSA-N
• SMILES： CC1N2CCN(N)CC2CCC1

Computed Properties

• Exact Mass: 169.15807
• Monoisotopic Mass: 169.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• PSA: 32.5
• LogP: 0.99480